Cas no 1396748-18-7 (N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide)

• Product Name: N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide
• CAS No: 1396748-18-7
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5843315
• PubChem ID: 71781025
• Update Time: 2025-06-14

N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-(4-methylphenyl)sulfanylbutanamide
• N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide
• VU0520235-1
• 1396748-18-7
• F5773-4734
• N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)-4-(p-tolylthio)butanamide
• AKOS024518280

• Inchi： 1S/C16H21N3O3S/c1-12-5-7-13(8-6-12)23-11-3-4-14(20)17-16-19-18-15(22-16)9-10-21-2/h5-8H,3-4,9-11H2,1-2H3,(H,17,19,20)
• InChI Key： LJJLAGLFBFODQZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CCOC)O1)(=O)CCCSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide

Comprehensive Overview of N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide (CAS No. 1396748-18-7)

N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide (CAS No. 1396748-18-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including a 1,3,4-oxadiazole ring, a methoxyethyl side chain, and a 4-methylphenylsulfanyl moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small-molecule inhibitor or modulator in various therapeutic areas, such as inflammation, metabolic disorders, and neurodegenerative diseases.

The structural complexity of N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide makes it a promising candidate for structure-activity relationship (SAR) studies. The 1,3,4-oxadiazole scaffold is known for its versatility in drug design, often serving as a bioisostere for carboxylic acids or esters. Meanwhile, the methoxyethyl group enhances solubility and pharmacokinetic properties, while the 4-methylphenylsulfanyl moiety may contribute to target binding affinity. These features align with current trends in fragment-based drug discovery and computational chemistry, where researchers seek to optimize lead compounds for improved efficacy and safety.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide due to their potential in addressing unmet medical needs. For instance, the rise of personalized medicine and targeted therapies has fueled demand for novel small molecules that can selectively modulate disease pathways. This compound's multi-target potential makes it a subject of investigation in high-throughput screening campaigns, particularly in the context of kinase inhibition and GPCR modulation.

From a synthetic chemistry perspective, the preparation of N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide involves sophisticated organic synthesis techniques, including cyclization reactions and amide coupling strategies. The CAS No. 1396748-18-7 serves as a critical identifier for researchers sourcing this compound for their studies. Its molecular formula and weight are often queried in chemical databases, reflecting the importance of accurate chemical identification in modern research workflows.

The pharmacological potential of N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide is further highlighted by its possible interactions with enzymatic targets involved in cell signaling pathways. As the pharmaceutical industry shifts toward mechanism-based drug design, compounds with well-characterized molecular interactions are increasingly valuable. This has led to discussions about its potential role in combination therapies or as a chemical probe for biological research.

Quality control and analytical characterization of CAS No. 1396748-18-7 are essential for ensuring reproducible research outcomes. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These analytical procedures align with current Good Laboratory Practice (GLP) standards and address common concerns about compound authenticity in chemical biology research.

Looking ahead, N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylphenyl)sulfanyl]butanamide represents an exciting area of exploration at the intersection of medicinal chemistry and drug development. Its structural features offer multiple opportunities for lead optimization, while its potential biological activities make it relevant to contemporary discussions about drug repurposing and polypharmacology. As research continues, this compound may emerge as a valuable tool for understanding complex disease mechanisms or as a starting point for new therapeutic agents.